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Compound of Interest

(R)-2-Amino-2-methyl-pentanoic
Compound Name:

acid
CAS No.: 110916-84-2
Cat. No.: B555764

Get Quote

\ J

-methylnorvaline, (R)-2-methylnorvaline CAS: 70914-70-8 (Generic: 5455-33-4) Molecular
Weight: 131.17 g/mol

Introduction & Strategic Overview

-Methyl amino acids are critical motifs in modern peptidomimetic drug design. The substitution
of the

-hydrogen with a methyl group restricts conformational flexibility, enhancing resistance to
proteolytic degradation and favoring specific secondary structures (e.g., helices).

Characterizing (R)-2-Amino-2-methyl-pentanoic acid presents unique challenges compared
to standard proteinogenic amino acids:

» Steric Hindrance: The quaternary

-carbon hinders the N-terminus, affecting reaction rates in standard derivatization protocols
(e.g., OPA/IFMOC).
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e Lack of Chromophore: The molecule is transparent above 210 nm, necessitating universal
detection (CAD/ELSD) or derivatization for UV sensitivity.

» Enantiomeric Purity: As a chiral building block, the (R)-enantiomer's purity is critical.[1]
Contamination with the (S)-isomer can lead to diastereomeric impurities in the final peptide
drug.

This guide details a Direct Chiral HPLC workflow (Gold Standard) and a Spectroscopic
Identification protocol designed to validate the identity and purity of this specific synthon.

Chemical Identity & Structural Confirmation[2]
Protocol A: Nuclear Magnetic Resonance (NMR)

The presence of the

-methyl group breaks the standard

-proton coupling patterns seen in norvaline.
Sample Preparation: Dissolve 10 mg in 600

LD

O. (Use NaOD for solubility if zwitterionic aggregation occurs).
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Protocol B: Mass Spectrometry (ESI-MS)

Method: Direct infusion ESI(+) in 0.1% Formic Acid/MeOH.
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o [M+H]
:m/z 132.1

e [M+Na]
:m/z 154.1

e Fragmentation (MS/MS of 132.1):
o m/z 86: Loss of HCOOH (

). Characteristic of
-amino acids.

o m/z 117: Loss of CH

(
)-

o m/z 114: Loss of H
O (

).

Chromatographic Purity & Chiral Resolution (The
Core Method)

Traditional methods use Marfey's reagent, but this is labor-intensive. The Crown Ether
stationary phase is the superior, industry-standard approach for free

-methyl amino acids because it requires no derivatization and works under acidic conditions
where the amine is protonated (

), forming a host-guest complex with the crown ether.

Protocol C: Direct Chiral HPLC (Crownpak CR(+))
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This method simultaneously determines chemical purity and enantiomeric excess (ee).
Reagents:
e Mobile Phase: Perchloric Acid (HCIO
) pH 1.5 (aq) / Acetonitrile (85:15 v/v).
e Column: Daicel CROWNPAK CR(+) (150 x 4.0 mm, 5
m).

o Note: CR(+) is preferred as it typically elutes the (D)-isomer (often corresponding to the
(R)-isomer for

-methyl AA) first, allowing for better quantitation of the minor (S)-impurity if it elutes second
(avoiding tailing of the major peak). Verify elution order with a racemate standard.

Instrument Parameters:

Flow Rate: 0.4 mL/min (Low flow is crucial for mass transfer in ligand exchange).

Temperature: 10°C - 25°C (Lower temperature often improves resolution

).

Detection: UV at 200 nm (low sensitivity) OR CAD/ELSD (Recommended).

Backpressure: Must remain < 350 bar.

Workflow Diagram (DOT):

i
I Mechanism: Host-Guest Complexation :
(NH3+ fits into Crown Ether)

1 1
i i
e i
- (TGNl y . > Prep: 1 mg/mL in Mobile Phase Column: CROWNPAK CR(+)
Sample: (R)-2-Amino-2-methyl-pentanoic acid (pH 1.5 HCIO4) Temp: 15°C
Result: (D)/(R) elutes FIRST
Detection: CAD or UV 200nm (L)/(S) elutes SECOND

Click to download full resolution via product page
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Figure 1: Direct Chiral Resolution Workflow using Crown Ether Technology.
Validation Criteria:
e Resolution (

): > 2.0 between enantiomers.

e Tailing Factor: < 1.5 (Acidic mobile phase suppresses silanol activity).

e LOD (Enantiomer): < 0.05% with CAD detection.

Alternative Assay: Zwitterionic HILIC-MS

If the Crownpak method is unavailable or MS-compatibility is required (Perchloric acid is not
MS friendly), use a Zwitterionic Chiral Stationary Phase (ZWIX).

Protocol D: ZWIX(+) LC-MS Method
Column: Chiralpak ZWIX(+) (3
m).[2] Mobile Phase:
e A:MeOH/ACN/H
O (49:49:[3]2) + 50 mM Formic Acid + 25 mM Diethylamine.[3]

e Mode: Isocratic. Mechanism: Double ion-pairing.[2] The ZWIX phase is zwitterionic,
interacting with the zwitterionic amino acid. Advantages: Fully MS compatible; high
sensitivity; different selectivity profile than Crown ethers.

Solid State Characterization
For drug substance release, the solid-state form must be controlled.
o TGA (Thermogravimetric Analysis): Check for solvates/hydrates.

-Methyl amino acids can form stable hydrates. Decomposition typically starts > 220°C.

o DSC (Differential Scanning Calorimetry):
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o Melting Point: Expect a sharp endotherm > 250°C (decomposition often accompanies
melting).

o Polymorphism: Run a heating/cooling cycle to detect polymorphic transitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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